Cas no 25550-51-0 (Methylhexahydroisobenzofuran-1,3-Dione)

• Product Name: Methylhexahydroisobenzofuran-1,3-Dione
• CAS No: 25550-51-0
• MF: C₉H₁₂O₃
• MW: 168.1898
• MDL: MFCD22690873
• CID: 52750
• PubChem ID: 3016472
• Update Time: 2025-08-05

Methylhexahydroisobenzofuran-1,3-Dione Chemical and Physical Properties

Names and Identifiers

• methylhexahydrophthalic anhydride
• methyl hexahydrophthalic anhydride (MHHPA)
• hexahydromethylphthalic anhydride
• methyl-1,2-cyclohexanedicarboxylic anhydride mixture of isomers
• 1,3-Isobenzofurandione, hexahydromethyl-
• METHYLAEXAHYDROPHTHALIC ANHYDRIDE(MIXTURE OF 3-AND 4-)
• 1. Methyl Hexahydrophthalic Anhydride (MHHPA)
• 3-Isobenzofurandione, hexahydromethyl-1
• hexahydromethyl-3-isobenzofurandione
• Methylcyclohexane-1,2-dicarboxylic anhydride
• 1-Methylhexahydrophthalic Anhydride
• 4-Methyl-1,2-cyclohexanedicarboxylic anhydride
• Methylhexahydrophthalic anhydride（MHHPA）
• 1,3-Isobenzofurandione,hexahydromethyl
• Methylhexahydrophtha
• meHHPA
• methylexahydrophthalicanhydrlic。
• methylcyclohexane-1，2-dicarboxylicanhydride；meHHPA；methylexahydrophthalicanhydrlic。
• 3a-Methylhexahydroisobenzofuran-1,3-dione
• MHHPA
• Methyl hexahydrophthalic anhydride
• hexahydromethyl-1,3-isobenzofurandione
• 3a-methylhexahydro-2-benzofuran-1,3-dione
• methyl-1,2-cyclohexanedicarboxylic anhydride
• 1,3-Isobenzofurandione, hexahydro-3a-methyl-
• Methylhexahydrophthalicanhydride
• Hexahydro-1-methylphthalic anhydride
• Methylhexahydroisobenzofuran-1,
• Methylhexahydroisobenzofuran-1,3-Dione
• Methylhexahydrophthalic anhydride,98%
• SCHEMBL15660
• 1-methyltetrahydrophthalic anhydride
• 7a-methyl-4,5,6,7-tetrahydro-3aH-2-benzofuran-1,3-dione
• 1,2-Cyclohexanedicarboxylic anhydride, methyl-
• methyl hexahydrophathalic anhydride
• 1,3-Isobenzofurandione, hexahydro-3a-methyl-; 1,2-Cyclohexanedicarboxylic anhydride, 1-methyl- (6CI); 1-Methylhexahydrophthalic anhydride; 1-Methyl-1,2-Cyclohexanedicarboxylic anhydride
• 2-Methyl-hexahydrophthalic anhydride
• W-110637
• EINECS 256-356-4
• Q27124310
• AKOS022178742
• 48122-14-1
• NS00009863
• FD14006
• 3a-methyl-octahydro-2-benzofuran-1,3-dione
• FS-5710
• MFCD22690873
• CHEBI:55461
• Epitope ID:122963
• EINECS 247-094-1
• methylhexahydrophtalic anhydride
• 25550-51-0
• EC 247-094-1
• Hexahydro-3a-methyl-1,3-isobenzofurandione
• DTXSID70964009
• CS-0180966
• DB-046725

• MDL： MFCD22690873
• Inchi： 1S/C9H12O3/c1-9-5-3-2-4-6(9)7(10)12-8(9)11/h6H,2-5H2,1H3
• InChI Key： VYKXQOYUCMREIS-UHFFFAOYSA-N
• SMILES： O1C(C2([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2(C1=O)C([H])([H])[H])=O

Computed Properties

• Exact Mass: 168.07900
• Monoisotopic Mass: 168.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.162
• Boiling Point: 300°Cat760mmHg
• Flash Point: 140°C
• Refractive Index: 1.52
• PSA: 43.37000
• LogP: 1.26630

Methylhexahydroisobenzofuran-1,3-Dione Security Information

• WGK Germany：3
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Acids/Esters